Cas no 1003298-79-0 (3-Bromo-4-chloro-1H-pyrazolo3,4-dpyrimidin-6-amine)

3-Bromo-4-chloro-1H-pyrazolo[3,4-d]pyrimidin-6-amine is a heterocyclic compound featuring a pyrazolo[3,4-d]pyrimidine core with bromo and chloro substituents at the 3- and 4-positions, respectively, and an amino group at the 6-position. This structure confers reactivity suitable for further functionalization, making it a valuable intermediate in medicinal chemistry and pharmaceutical research. The presence of halogen atoms enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the synthesis of diverse derivatives. Its well-defined reactivity profile and stability under standard conditions make it a reliable building block for developing biologically active compounds, particularly kinase inhibitors and other therapeutic agents.
3-Bromo-4-chloro-1H-pyrazolo3,4-dpyrimidin-6-amine structure
1003298-79-0 structure
Product Name:3-Bromo-4-chloro-1H-pyrazolo3,4-dpyrimidin-6-amine
CAS No:1003298-79-0
MF:C5H3BrClN5
MW:248.467817544937
MDL:MFCD13193632
CID:97658
PubChem ID:329764616
Update Time:2025-06-10

3-Bromo-4-chloro-1H-pyrazolo3,4-dpyrimidin-6-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-4-chloro-1H-pyrazolo[3,4-d]pyrimidin-6-amine
    • 6-Amino-3-bromo-4-chloro-1H-pyrazolo[3,4-d]pyrimidine
    • 3-Bromo-4-chloro-1H-pyrazolo-[3,4-d]pyrimidin-6-amine
    • 3-bromo-4-chloro-1H-pyrazolo[3,4-d]pyrimidin-6-ylamine
    • AG-D-05128
    • ANW-69319
    • CTK0G9196
    • OR18021
    • RP06071
    • 6-Amino-3-bromo-4-chloropyrazolo[3,4-d]pyrimidine
    • 3-bromo-4-chloro-2H-pyrazolo[3,4-d]pyrimidin-6-amine
    • PS-4006
    • 1H-Pyrazolo[3,4-d]pyrimidin-6-amine, 3-bromo-4-chloro-
    • FT-0711606
    • 6-Amino-3-bromo-4-chloropyrazolo[3,4-d]pyrimidine, 95%
    • 1003298-79-0
    • QOWUSMIVHAPTKO-UHFFFAOYSA-N
    • MFCD13193632
    • J-511909
    • W-204361
    • SCHEMBL4272037
    • AKOS016005910
    • DTXSID00679851
    • DB-058347
    • 3-Bromo-4-chloro-1H-pyrazolo3,4-dpyrimidin-6-amine
    • MDL: MFCD13193632
    • Inchi: 1S/C5H3BrClN5/c6-2-1-3(7)9-5(8)10-4(1)12-11-2/h(H3,8,9,10,11,12)
    • InChI Key: QOWUSMIVHAPTKO-UHFFFAOYSA-N
    • SMILES: BrC1=C2C(=NC(N)=NC2=NN1)Cl

Computed Properties

  • Exact Mass: 246.92619
  • Monoisotopic Mass: 246.926
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.5A^2
  • XLogP3: 1.8

Experimental Properties

  • Melting Point: 267-273 °C
  • PSA: 80.48
  • LogP: 1.93220

3-Bromo-4-chloro-1H-pyrazolo3,4-dpyrimidin-6-amine Security Information

  • Symbol: GHS06
  • Signal Word:Danger
  • Hazard Statement: H301
  • Warning Statement: P301+P310
  • Hazardous Material transportation number:UN 2811 6.1 / PGIII
  • WGK Germany:3
  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn
  • Storage Condition:2-8°C

3-Bromo-4-chloro-1H-pyrazolo3,4-dpyrimidin-6-amine Pricemore >>

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